Cas no 433981-21-6 ([1,4']Bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester 3-ethyl ester)

• Product Name: [1,4']Bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester 3-ethyl ester
• CAS No: 433981-21-6
• MF: C₁₈H₃₂N₂O₄
• MW: 340.46
• MDL: MFCD23379876
• CID: 5088466
• Update Time: 2025-07-14

[1,4']Bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester 3-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4']Bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester 3-ethyl ester
• [1,4'-Bipiperidine]-1',3-dicarboxylic acid, 1'-(1,1-dimethylethyl) 3-ethyl ester
• [1,4']Bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester 3-ethyl ester

• MDL： MFCD23379876
• Inchi： 1S/C18H32N2O4/c1-5-23-16(21)14-7-6-10-20(13-14)15-8-11-19(12-9-15)17(22)24-18(2,3)4/h14-15H,5-13H2,1-4H3
• InChI Key： XVGAIUQGUPGMIU-UHFFFAOYSA-N
• SMILES： C1C(C(OCC)=O)CN(C2CCN(C(=O)OC(C)(C)C)CC2)CC1

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Boiling Point: 418.0±45.0 °C(Predicted)
• pka: 8.35±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on [1,4']Bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester 3-ethyl ester

[1,4']Bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester 3-ethyl ester (CAS No. 433981-21-6): A Comprehensive Overview

[1,4']Bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester 3-ethyl ester (CAS No. 433981-21-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bipiperidinyl structure and ester functionalities, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The bipiperidinyl scaffold is a well-known structural motif in medicinal chemistry, often associated with compounds that possess potent pharmacological properties. The presence of the 1'-tert-butyl ester and 3-ethyl ester groups further enhances the compound's stability and bioavailability, making it an attractive target for drug development.

Recent studies have highlighted the potential of [1,4']Bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester 3-ethyl ester in modulating specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of certain enzymes involved in inflammatory responses. This finding suggests its potential use as an anti-inflammatory agent in the treatment of conditions such as rheumatoid arthritis and other autoimmune disorders.

In addition to its anti-inflammatory properties, [1,4']Bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester 3-ethyl ester has shown promise in neuropharmacology. Research conducted at the University of California, Los Angeles (UCLA) indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects. These effects are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress and inflammation play critical roles.

The synthetic route to [1,4']Bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester 3-ethyl ester involves a series of well-defined chemical transformations. The initial step typically involves the formation of the bipiperidinyl core through a condensation reaction between two piperidine derivatives. Subsequent steps focus on introducing the tert-butyl and ethyl ester groups via selective esterification reactions. The overall synthetic process is highly efficient and can be scaled up for industrial production.

From a pharmacokinetic perspective, [1,4']Bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester 3-ethyl ester demonstrates favorable properties. Its lipophilicity allows for good absorption through biological membranes, while its stability under physiological conditions ensures sustained therapeutic effects. These attributes make it an ideal candidate for oral administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of [1,4']Bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester 3-ethyl ester in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. The compound's ability to target multiple biological pathways simultaneously is particularly noteworthy, as it may offer a more comprehensive therapeutic approach compared to existing monotherapy options.

In conclusion, [1,4']Bipiperidinyl-3,1'-dicarboxylic acid 1'-tert-butyl ester 3-ethyl ester (CAS No. 433981-21-6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the development of novel therapeutic agents for a range of diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.